Cas no 3073-87-8 (Dimethyl-POPOP)

• Product Name: Dimethyl-POPOP
• CAS No: 3073-87-8
• MF: C₂₆H₂₀N₂O₂
• MW: 392.449206352234
• MDL: MFCD00005310
• CID: 84601
• PubChem ID: 24898462
• Update Time: 2025-04-18

Dimethyl-POPOP Chemical and Physical Properties

Names and Identifiers

• 1,4-bis(4-methyl-5-phenyloxazol-2-yl)benzene
• 1,4-Bis[2-(4-methyl-5-phenyloxazolyl)]benzene [for scintillation spectrometry]
• 1,4-Bis(4-methyl-5-phenyl-2-oxazolyl)benzene
• 1,4-Bis(4-methyl-5-Phenyl-2-oxazole)-benzene
• 1.4-Bis[2-(4-methyl-5-phenyloxazolyl)]benzene
• 4-methyl-2-[4-(4-methyl-5-phenyl-1,3-oxazol-2-yl)phenyl]-5-phenyl-1,3-oxazole
• 1 (4-bis-2-(4-methyl-5-phenyloxazolyl) benzene
• 1,4-Bis[2-(4-Methyl-5-phenyloxazolyl)]benzene
• 1,4-bis-2-(4-methyl-5-phenyloxazolyl)benzene
• 2,2'-(1,4-phenylene)bi
• 4-methyl-2-[4-(4-methyl-5-phenyl(1,3-oxazol-2-yl))phenyl]-5-phenyl-1,3-oxazole
• DIMETHYL POPOP
• Dimethyl-POPOP
• Oxazole,2,2'-(1,4-phenylene)bis(4-methyl-5-phenyl
• DMPOPOP
• p-Bis(2-(4-methyl-5-phenyloxazolyl))benzene
• 1,4-Bis(4-methyl-5-phenyloxazol-2-yl)benzene (Dimethyl POPOP)
• DTXSID6062830
• EINECS 221-349-7
• SCHEMBL272772
• MFCD00005310
• J-018091
• Oxazole, 2,2'-(1,4-phenylene)bis[4-methyl-5-phenyl-
• 3073-87-8
• F10507
• 1,4-Bis(4-methyl-5-phenyl-2-oxazolyl)benzene, BioReagent, suitable for scintillation
• Oxazole, 2,2'-p-phenylenebis[4-methyl-5-phenyl-
• AS-46790
• 1,4-di-(2-(4-Methyl-5-phenyloxazolyl))-benzene
• FT-0606785
• InChI=1/C26H20N2O2/c1-17-23(19-9-5-3-6-10-19)29-25(27-17)21-13-15-22(16-14-21)26-28-18(2)24(30-26)20-11-7-4-8-12-20/h3-16H,1-2H
• 2,2'-p-Phenylenebis(4-methyl-5-phenyl)oxazole
• B0499
• 1,4-Bis-2-(4-methyl-5-phenyloxazoylyl)benzene
• Oprea1_150508
• CCG-245114
• VLDFXDUAENINOO-UHFFFAOYSA-N
• AKOS000313372
• 1,4-bis-[2-(4-methyl-5-phenyloxazolyl)]-benzene
• NS00028959
• Oxazole, 2,2'-(1,4-phenylene)bis(4-methyl-5-phenyl-
• 2,2'-benzene-1,4-diylbis(4-methyl-5-phenyl-1,3-oxazole)
• DB-047886
• 4-Methyl-2-[4-(4-methyl-5-phenyl-oxazol-2-yl)phenyl]-5-phenyl-oxazole
• 2,2a(2)-(1,4-Phenylene)bis[4-methyl-5-phenyloxazole]
• STL367900

• MDL： MFCD00005310
• Inchi： 1S/C26H20N2O2/c1-17-23(19-9-5-3-6-10-19)29-25(27-17)21-13-15-22(16-14-21)26-28-18(2)24(30-26)20-11-7-4-8-12-20/h3-16H,1-2H3
• InChI Key： VLDFXDUAENINOO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C)N=C1C1C=CC(=CC=1)C1=NC(C)=C(C2C=CC=CC=2)O1
• BRN： 629905

Computed Properties

• Exact Mass: 392.15200
• Monoisotopic Mass: 392.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.2
• Topological Polar Surface Area: 52.1A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.170±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 233-234 ºC
• Boiling Point: 517.17°C (rough estimate)
• Flash Point: 571.7°Cat760mmHg
• Refractive Index: 1.5300 (estimate)
• Solubility: Insuluble (5.5E-5 g/L) (25 ºC),
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 52.06000
• LogP: 6.94740
• Solubility: Not available

Dimethyl-POPOP Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles
• Other Chemical Reagents